Cas no 647026-39-9 (1,2-Benzisothiazol-3-amine, N-[(2-chlorophenyl)methylene]-5-methyl-)

• Product Name: 1,2-Benzisothiazol-3-amine, N-[(2-chlorophenyl)methylene]-5-methyl-
• CAS No: 647026-39-9
• MF: C₁₅H₁₁ClN₂S
• MW: 286.779240846634
• CID: 418054
• PubChem ID: 511727
• Update Time: 2025-04-19

1,2-Benzisothiazol-3-amine, N-[(2-chlorophenyl)methylene]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3-amine, N-[(2-chlorophenyl)methylene]-5-methyl-
• 1-(2-chlorophenyl)-N-(5-methyl-1,2-benzothiazol-3-yl)methanimine
• (2-Chloro-benzylidene)-(5-methyl-benzo[d]isothiazol-3-yl)-amine
• CHEMBL2397710
• 647026-39-9
• DTXSID50333557

• Inchi： 1S/C15H11ClN2S/c1-10-6-7-14-12(8-10)15(18-19-14)17-9-11-4-2-3-5-13(11)16/h2-9H,1H3/b17-9+
• InChI Key： GVXQOJBRPJRCQP-RQZCQDPDSA-N
• SMILES： ClC1C=CC=CC=1/C=N/C1C2C=C(C)C=CC=2SN=1

Computed Properties

• Exact Mass: 286.03333
• Monoisotopic Mass: 286.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• PSA: 25.25